3-(3,5-dichloro-2-methoxyphenyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)acrylamide

• IUPAC Name: (E)-3-(3,5-dichloro-2-methoxyphenyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C17H11Cl2FN2O2S/c1-24-16-9(6-10(18)7-12(16)19)2-5-15(23)22-17-21-13-4-3-11(20)8-14(13)25-17/h2-8H,1H3,(H,21,22,23)/b5-2+
• InChI Key: RREXCWYKIOTNTL-GORDUTHDSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C=CC(=O)NC2=NC3=C(S2)C=C(C=C3)F
• Isomeric SMILES: COC1=C(C=C(C=C1Cl)Cl)/C=C/C(=O)NC2=NC3=C(S2)C=C(C=C3)F
• Molecular Formula: C17H11Cl2FN2O2S
• Molecular Weight: 397.2 g/mol

Description

3-(3,5-dichloro-2-methoxyphenyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly known as DCB-F, and it has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of DCB-F is not fully understood, but it is believed to involve the inhibition of microtubule polymerization and the modulation of GABA receptor activity. Microtubules are essential components of the cytoskeleton, which play a crucial role in cell division. DCB-F has been shown to bind to the colchicine binding site on microtubules, thereby inhibiting their polymerization. GABA receptors are ionotropic receptors that mediate the inhibitory effects of GABA in the central nervous system. DCB-F has been found to enhance the activity of GABA receptors, leading to the inhibition of neuronal excitability.
Biochemical and Physiological Effects:
DCB-F has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of GABA receptor activity, and the inhibition of microtubule polymerization. In addition, DCB-F has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCB-F in lab experiments is its high potency and selectivity. DCB-F has been found to be highly effective in inhibiting cancer cell growth and modulating GABA receptor activity. However, one of the limitations of using DCB-F in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer.

Future Directions

There are several future directions for the study of DCB-F, including the development of novel drugs based on DCB-F, the investigation of its potential applications in other fields, and the elucidation of its mechanism of action. In addition, further studies are needed to determine the optimal dosage and administration of DCB-F in various applications.

Synthesis Methods

DCB-F can be synthesized using various methods, including the Suzuki-Miyaura reaction, Sonogashira coupling reaction, and Heck reaction. The most commonly used method for the synthesis of DCB-F is the Suzuki-Miyaura reaction. This method involves the reaction of 3-bromoanisole with 6-fluoro-2-iodobenzothiazole in the presence of a palladium catalyst.

Scientific Research Applications

DCB-F has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, DCB-F has been found to inhibit the growth of cancer cells by targeting the microtubule network. In neuroscience, DCB-F has been shown to modulate the activity of GABA receptors, which play a crucial role in the regulation of neuronal excitability. In drug discovery, DCB-F has been used as a lead compound for the development of novel drugs.